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Compound of Interest

Compound Name: (rac)-TBAJ-5307

Cat. No.: B15565581 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of novel compounds like (rac)-TBAJ-5307 are critical for maintaining a safe laboratory

environment and ensuring regulatory compliance. In the absence of a specific Safety Data

Sheet (SDS) for (rac)-TBAJ-5307, it is imperative to treat the substance as potentially

hazardous and follow established best practices for the disposal of research chemicals with

unknown or uncertain toxicity.

Chemical and Physical Properties of TBAJ-5307
While a comprehensive hazard profile for (rac)-TBAJ-5307 is not publicly available, the

following information has been compiled from scientific literature and chemical supplier data.

Property Value Source

Molecular Formula C₃₀H₃₅BrN₄O₆ [1]

Molecular Weight 627.53 g/mol [1]

CAS Number 2332831-92-0 [1]

Target Bacterial F-ATP synthase [1]

Pathway Anti-infection [1]

Biological Activity

Broad-spectrum anti-

nontuberculous mycobacteria

(NTM) inhibitor.

[2][3][4]
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Experimental Protocols: Disposal of (rac)-TBAJ-
5307
The following protocol outlines the general procedures for the safe disposal of small quantities

of novel research chemicals like (rac)-TBAJ-5307. This protocol should be adapted to comply

with your institution's specific Environmental Health and Safety (EHS) guidelines and local

regulations.[5]

Step 1: Waste Characterization and Segregation

Assume Hazard: Treat (rac)-TBAJ-5307 waste as hazardous.[6]

Do Not Mix: Avoid mixing (rac)-TBAJ-5307 waste with other chemical waste streams to

prevent unknown reactions.[6]

Segregate by Form: Keep solid and liquid waste in separate, clearly marked containers.[6]

Step 2: Container Selection and Management

Use Compatible Containers: Select waste containers made of materials compatible with

organic compounds, such as glass or polyethylene.[6]

Ensure Proper Sealing: Containers must have a secure, leak-proof lid.[5]

Maintain Container Integrity: Regularly inspect waste containers for any signs of

degradation.[6]

Step 3: Labeling

Label Immediately: Affix a hazardous waste label to the container as soon as the first drop of

waste is added.[6]

Complete Information: The label should include:

The words "Hazardous Waste".[5]

The full chemical name: "(rac)-TBAJ-5307". Avoid using abbreviations or formulas.[5]
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The specific hazards of the waste (e.g., flammable, corrosive, toxic). If unknown, indicate

"Hazards Not Fully Known".[5]

The date waste was first added to the container.[5]

The principal investigator's name and laboratory location.[5]

Step 4: Storage

Designated Area: Store waste containers in a designated satellite accumulation area that is

at or near the point of generation and under the control of laboratory personnel.[6]

Secondary Containment: Place waste containers in a secondary containment bin to prevent

the spread of material in case of a leak or spill.[5][6]

Keep Containers Closed: Waste containers must be kept closed at all times except when

adding waste.[6]

Step 5: Disposal

Contact Environmental Health and Safety (EHS): When the container is full or ready for

disposal, contact your institution's EHS department.[6]

Provide Documentation: Be prepared to provide the waste label and any available

information about the compound.[5][6]

Professional Disposal: EHS will arrange for the collection and disposal of the waste by a

licensed hazardous waste contractor.[6]

Logical Workflow for Disposal of a Novel Research
Chemical
The following diagram illustrates the decision-making process for the safe and compliant

disposal of a laboratory chemical for which a specific Safety Data Sheet is not available.
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Start: Need to dispose of (rac)-TBAJ-5307

Is a specific Safety Data Sheet (SDS) available?

Follow specific disposal instructions in the SDS.

Yes

Treat as a chemical with unknown hazards.

No

End: Safe and Compliant Disposal

Characterize and Segregate Waste
- Assume hazardous

- Do not mix with other waste
- Segregate solid and liquid forms

Select and Manage Waste Container
- Use compatible container (glass, polyethylene)

- Ensure secure, leak-proof lid

Label Waste Container Immediately
- 'Hazardous Waste'
- Full chemical name

- 'Hazards Not Fully Known'
- Accumulation start date

- PI name and lab location

Store Waste Appropriately
- Designated satellite accumulation area

- Secondary containment
- Keep container closed

Contact Institutional Environmental Health & Safety (EHS)

Arrange for Professional Disposal via EHS

Click to download full resolution via product page

Disposal workflow for a novel research chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15565581?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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